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Compound of Interest

Compound Name: 2,3-Dibromosuccinic acid

Cat. No.: B1298867

Meso-2,3-Dibromosuccinic Acid: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
meso-2,3-dibromosuccinic acid, a vital compound in organic synthesis and pharmaceutical
research. This document details its characteristics, experimental protocols for its synthesis, and
key chemical reactions, presented in a format tailored for scientific and research applications.

Physical and Chemical Properties

Meso-2,3-dibromosuccinic acid is a white crystalline solid at room temperature.[1] Itis a
dibrominated derivative of succinic acid and is notable for its stereochemistry, which plays a
crucial role in its applications as a chiral building block in asymmetric synthesis.[2] The
guantitative physical and chemical properties are summarized in the table below for ease of
reference and comparison.
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Property Value

Molecular Formula CaHaBr204[2][3][4]

Molecular Weight 275.88 g/mol [2][4]

CAS Number 608-36-6[2][4]

Appearance White to pale cream/yellow-beige powder or
crystals[2][3][5][6]

Melting Point 255-290 °C (decomposes)[4][5][7][8]

Boiling Point ~262.4 - 352 °C (Predicted)[3][4][5]

Density ~2.486 - 2.5 g/cm3[4][5][9]

Water Solubility 20 g/L at 17 °C[1][5][71[8]

Soluble in alcohol and ether; slightly soluble in

Solubility in other solvents i
methenyl chloride[4][10]

pKai 1.4 - 1.51[5][7]
pKaz 2.71 - 3.4[5][7]
Partition Coefficient (log Kow) -0.21 to 0.74[3][7]

Spectroscopic Data:
» 'H NMR: Spectral data is available.[11]
e 13C NMR: Spectral data is available.[12][13][14]

e IR Spectra: Spectral data is available.[12][15][16]

Experimental Protocols
Synthesis of meso-2,3-Dibromosuccinic Acid from
Fumaric Acid

A common and well-documented method for the synthesis of meso-2,3-dibromosuccinic acid
is the electrophilic addition of bromine to fumaric acid in an aqueous medium.[17][18][19][20]
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Materials and Equipment:

Fumaric acid

e Bromine

o Water

e 2N Hydrochloric acid (for recrystallization)
e Three-necked round-bottom flask
e Mechanical stirrer

e Dropping funnel

» Reflux condenser

¢ Heating mantle or oil bath

e Ice bath

e Bichner funnel and suction flask
» Desiccator

Procedure:

 In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel,
and reflux condenser, a suspension of fumaric acid in water is prepared.[20]

e The mixture is heated to boiling while being vigorously stirred.[17][20]

e Bromine is added dropwise to the boiling suspension. The rate of addition should be
controlled such that the brown color of the bromine dissipates before the next drop is added.
[17]

» After the addition is complete, a slight excess of bromine should be present, indicated by a
persistent reddish color in the solution.[17][20]
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e The reaction mixture is then cooled in an ice bath to induce crystallization of the product.[17]
[20]

e The crude product is collected by vacuum filtration using a Buichner funnel and washed with
cold water to remove any unreacted bromine and hydrobromic acid.[17][20]

e The crude product is dried in a desiccator.[17]
Purification:

e The crude meso-2,3-dibromosuccinic acid can be purified by recrystallization from 2N
hydrochloric acid. It is important to avoid using boiling water for recrystallization, as this can
lead to the elimination of hydrogen bromide.[17] Alternatively, crystallization from distilled
water at temperatures below 70°C can be employed.[5][6]

Workflow Diagram:
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Synthesis of meso-2,3-Dibromosuccinic Acid
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A flowchart illustrating the synthesis of meso-2,3-dibromosuccinic acid.
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Chemical Properties and Reactivity

Meso-2,3-dibromosuccinic acid is a relatively stable compound under normal conditions but
exhibits reactivity characteristic of a dibrominated carboxylic acid.[3]

Stability and Storage:

e The compound is stable under normal temperatures and pressures.[3]

« It should be stored in a cool, dry, well-ventilated area in a tightly closed container.[5][10]
Incompatibilities:

¢ Meso0-2,3-dibromosuccinic acid is incompatible with oxidizing agents and bases.[3][10]
Reactivity:

e Dehydrobromination: Elimination of hydrogen bromide from meso-2,3-dibromosuccinic
acid can occur, though not as readily as from its racemic diastereomer.[21] This reaction can
lead to the formation of bromomaleic or bromofumaric acid, particularly upon extended
heating in agqueous solutions.[17]

o Pharmaceutical Intermediate: It serves as a key intermediate in the synthesis of various
pharmaceutical agents.[2][8] For instance, it is a precursor in the synthesis of 2,3-
dimercaptosuccinic acid.[4]

» Organic Synthesis: Its bromine substituents provide reactive sites, making it a valuable
building block for creating more complex molecules.[4][8]

@B—Dibromosucci@

HBr

@naleic Acid / Bromofuma@
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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